Cas no 2172505-71-2 (2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2172505-71-2
• MF: C₁₃H₈F₄O₂S
• MW: 304.260036468506
• CID: 6389782
• PubChem ID: 165528508
• Update Time: 2025-06-13

2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• EN300-1457807
• 2172505-71-2

• Inchi： 1S/C13H8F4O2S/c14-13(15,16)10-6-7-11(9-4-2-1-3-5-9)12(8-10)20(17,18)19/h1-8H
• InChI Key： HEBAYBZDGHXKPQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=CC=1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 304.01811332g/mol
• Monoisotopic Mass: 304.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride

Introduction to 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2172505-71-2)

2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2172505-71-2, features a benzene ring substituted with a phenyl group at the 2-position and a trifluoromethyl group at the 5-position, further functionalized with a sulfonyl fluoride moiety at the 1-position. The presence of these specific substituents imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry and drug development.

The sulfonyl fluoride group is particularly noteworthy, as it serves as a versatile handle for further chemical transformations. In pharmaceutical chemistry, sulfonyl fluorides are frequently employed as leaving groups in nucleophilic substitution reactions, enabling the construction of more complex molecular architectures. The trifluoromethyl group, on the other hand, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, including enhancing metabolic stability and lipophilicity. These attributes make 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride an attractive building block for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug discovery. The phenyl ring itself provides a stable aromatic core that can be further modified to introduce additional functionalities. In particular, the combination of a phenyl group with a trifluoromethyl substituent has been shown to improve binding affinity to biological targets, such as enzymes and receptors. This synergy between structural elements has led to the development of several promising candidates in oncology, inflammation, and other therapeutic areas.

In academic research, 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride has been utilized in the synthesis of various bioactive molecules. For instance, studies have demonstrated its utility in generating sulfonamides and other heterocyclic derivatives that exhibit significant biological activity. The sulfonyl fluoride group can be selectively displaced by nucleophiles under mild conditions, allowing for precise control over molecular construction. This reactivity has been leveraged to develop novel scaffolds with improved pharmacological profiles.

The trifluoromethyl group plays a critical role in fine-tuning the properties of pharmaceutical compounds. Its electron-withdrawing nature enhances the lipophilicity of molecules, which is often crucial for achieving optimal oral bioavailability. Additionally, fluorine atoms can influence metabolic pathways, reducing susceptibility to degradation by enzymes such as cytochrome P450 oxidases. These effects have been well-documented in clinical studies, where fluorinated drugs have demonstrated superior efficacy and duration of action compared to their non-fluorinated counterparts.

The synthesis of 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include halogenation of the benzene ring followed by sulfonylation and subsequent introduction of the trifluoromethyl group. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate, aligning with green chemistry principles. Such improvements are essential for large-scale production and commercialization of pharmaceuticals.

From a computational chemistry perspective, 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These simulations have provided insights into how the arrangement of substituents influences binding affinity and selectivity. Such data is invaluable for rational drug design, allowing researchers to optimize lead compounds before proceeding to experimental validation.

The pharmaceutical industry continues to explore new applications for 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride, particularly in the development of next-generation therapeutics. Its unique combination of structural features makes it a promising candidate for addressing unmet medical needs in areas such as neurodegenerative diseases and infectious disorders. Collaborative efforts between academia and industry are driving innovation, leveraging cutting-edge technologies to harness the full potential of this compound.

In conclusion, 2-phenyl-5-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2172505-71-2) represents a significant advancement in chemical synthesis and drug development. Its versatile reactivity and well-documented pharmacological benefits position it as a cornerstone intermediate for creating novel therapeutic agents. As research progresses, further applications and derivatives are expected to emerge, solidifying its role in modern medicinal chemistry.